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Compound of Interest

Compound Name: 4-Hydroxybenzylamine

Cat. No.: B1666329

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential safety and logistical information for the proper
disposal of 4-Hydroxybenzylamine, a compound commonly used in pharmaceutical synthesis
and research. Adherence to these procedures is critical for minimizing environmental impact
and safeguarding laboratory personnel.

Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be aware of the hazards associated
with 4-Hydroxybenzylamine. This compound is a solid that can cause skin, eye, and
respiratory irritation[1][2][3]. Therefore, appropriate personal protective equipment (PPE) must
be worn at all times.

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: A lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: In cases of dust formation or inadequate ventilation, a NIOSH-
approved respirator is necessary.
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Quantitative Data Summary

The following table summarizes key quantitative data for 4-Hydroxybenzylamine, providing a
quick reference for safety and handling.

Property Value Source
Molecular Weight 123.15 g/mol

Melting Point 123-128 °C [1]
Flash Point Not applicable

Eye Irrit. 2, Skin Irrit. 2, STOT
SE3

Hazard Class

Step-by-Step Disposal Protocol

The primary directive for the disposal of 4-Hydroxybenzylamine is to entrust it to an approved
waste disposal plant[3][4]. Under no circumstances should this chemical be disposed of down
the drain or in regular trash[3][4].

Experimental Protocol for Waste Collection and Temporary Storage:

o Containment of Spills: In the event of a spill, prevent further spread.[4] For solid 4-
Hydroxybenzylamine, carefully sweep or vacuum the material.[4] Avoid creating dust. Place
the collected material into a designated, properly labeled hazardous waste container.

o Containerizing Waste:

o Place all waste 4-Hydroxybenzylamine, including contaminated materials (e.g., weighing
paper, gloves), into a suitable, sealable, and chemically compatible container.

o The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name: "4-Hydroxybenzylamine."

e Labeling: The hazardous waste label must also include the date the waste was first added to
the container and the specific hazards (e.g., "lrritant”).
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o Storage:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area, away from incompatible materials such as strong oxidizing agents and strong acids.

[3]
o The storage area should be cool and dry.

e Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)
office or a licensed hazardous waste disposal contractor to arrange for pickup and final
disposal. Always follow your institution's specific procedures for hazardous waste disposal.

Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 4-Hydroxybenzylamine.
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Temporav Storage
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'
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Final Disposal
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End: Proper Disposal Complete
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Caption: Workflow for the safe disposal of 4-Hydroxybenzylamine.
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By adhering to these detailed procedures, laboratory professionals can ensure the safe and
compliant disposal of 4-Hydroxybenzylamine, thereby protecting themselves, their
colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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